Cas no 1803855-35-7 (2,4-Dimethyl-5-(trifluoromethoxy)anisole)
2,4-Dimethyl-5-(trifluoromethoxy)anisole Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dimethyl-5-(trifluoromethoxy)anisole
-
- Inchi: 1S/C10H11F3O2/c1-6-4-7(2)9(5-8(6)14-3)15-10(11,12)13/h4-5H,1-3H3
- InChI Key: IXBMAUGVMAKLCS-UHFFFAOYSA-N
- SMILES: FC(OC1C=C(C(C)=CC=1C)OC)(F)F
Computed Properties
- Exact Mass: 220.071
- Monoisotopic Mass: 220.071
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 18.5
2,4-Dimethyl-5-(trifluoromethoxy)anisole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010015328-250mg |
2,4-Dimethyl-5-(trifluoromethoxy)anisole |
1803855-35-7 | 97% | 250mg |
499.20 USD | 2021-07-05 | |
| Alichem | A010015328-500mg |
2,4-Dimethyl-5-(trifluoromethoxy)anisole |
1803855-35-7 | 97% | 500mg |
790.55 USD | 2021-07-05 | |
| Alichem | A010015328-1g |
2,4-Dimethyl-5-(trifluoromethoxy)anisole |
1803855-35-7 | 97% | 1g |
1,564.50 USD | 2021-07-05 |
2,4-Dimethyl-5-(trifluoromethoxy)anisole Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 2,4-Dimethyl-5-(trifluoromethoxy)anisole
Introduction to 2,4-Dimethyl-5-(trifluoromethoxy)anisole (CAS No. 1803855-35-7)
2,4-Dimethyl-5-(trifluoromethoxy)anisole, identified by the Chemical Abstracts Service Number (CAS No.) 1803855-35-7, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of methoxy-substituted anisoles, characterized by its structural stability and unique electronic properties arising from the presence of a trifluoromethyl group. The combination of methyl and trifluoromethoxy substituents imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.
The molecular structure of 2,4-Dimethyl-5-(trifluoromethoxy)anisole consists of a benzene ring substituted with two methyl groups at the 2- and 4-positions and a trifluoromethoxy group at the 5-position. This arrangement enhances its solubility in organic solvents and influences its interaction with biological targets. The electron-withdrawing nature of the trifluoromethoxy group increases the electrophilicity of the aromatic ring, facilitating nucleophilic substitution reactions. Such properties make it a versatile building block in the synthesis of more complex molecules.
In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. 2,4-Dimethyl-5-(trifluoromethoxy)anisole is no exception, and its applications have been explored in multiple domains. One notable area is in the development of pharmaceuticals, where such compounds serve as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The presence of fluorine atoms can significantly influence drug efficacy and safety, making fluorinated anisoles particularly attractive for medicinal chemistry.
Recent studies have highlighted the role of 2,4-Dimethyl-5-(trifluoromethoxy)anisole in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzyme-catalyzed reactions relevant to inflammatory diseases. The trifluoromethoxy group acts as a crucial pharmacophore, enhancing interactions with specific binding sites on enzymes such as cyclooxygenases (COX) and lipoxygenases. By modifying the substitution pattern on the aromatic ring, chemists can fine-tune the pharmacological properties of derived compounds.
The agrochemical industry has also benefited from the use of 2,4-Dimethyl-5-(trifluoromethoxy)anisole as a precursor in the synthesis of pesticides and herbicides. Fluorinated aromatic compounds often exhibit improved resistance to degradation under environmental conditions, ensuring prolonged efficacy. Furthermore, their ability to interact with biological targets at lower concentrations makes them promising candidates for developing next-generation agrochemicals that are more effective while minimizing environmental impact.
Synthetic methodologies for preparing 2,4-Dimethyl-5-(trifluoromethoxy)anisole have been optimized to achieve high yields and purity. Common approaches include nucleophilic aromatic substitution reactions involving halogenated anisoles followed by functional group transformations. Advanced catalytic systems have further improved synthetic efficiency, enabling scalable production for industrial applications. These advancements underscore the compound's importance as a commercial chemical intermediate.
The spectroscopic and analytical characterization of 2,4-Dimethyl-5-(trifluoromethoxy)anisole has been extensively studied to ensure its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy provide detailed insights into its molecular structure. High-resolution NMR experiments have confirmed the presence of characteristic chemical shifts corresponding to the methyl groups, trifluoromethoxy group, and aromatic protons. These data are critical for validating synthetic routes and ensuring consistency in quality control processes.
In conclusion,2,4-Dimethyl-5-(trifluoromethoxy)anisole (CAS No. 1803855-35-7) represents a significant advancement in fluorinated aromatic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical modifications, making it indispensable for synthetic chemists exploring novel bioactive molecules. As research continues to uncover new therapeutic targets and sustainable agricultural solutions,2,4-Dimethyl-5-(trifluoromethoxy)anisole is poised to play an increasingly pivotal role in addressing global challenges through innovative chemical design.
1803855-35-7 (2,4-Dimethyl-5-(trifluoromethoxy)anisole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)